Cas no 1443348-59-1 (Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy-)

• Product Name: Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy-
• CAS No: 1443348-59-1
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• MDL: MFCD18426664
• CID: 5180239
• Update Time: 2026-03-05

Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy-

• MDL： MFCD18426664
• Inchi： 1S/C12H14F2O/c1-3-5-9-7-10(13)12(14)11(8-9)15-6-4-2/h3,7-8H,1,4-6H2,2H3
• InChI Key： YSMMRTYQZKGRLS-UHFFFAOYSA-N
• SMILES： C1(F)=CC(CC=C)=CC(OCCC)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy-

Chemical Profile of Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy- (CAS No. 1443348-59-1)

Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 1443348-59-1, is a fluorinated aromatic compound featuring a unique structural configuration that has garnered significant interest in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules that exhibit distinct electronic and steric properties due to the presence of fluorine and propoxy substituents, making it a promising candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The structural framework of Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy incorporates two fluorine atoms at the 1 and 2 positions of the benzene ring, which are known to enhance metabolic stability and binding affinity. Additionally, the presence of a propenyl group at the 5-position introduces unsaturation and potential for further functionalization, while the 3-propoxy substituent adds polarity and solubility characteristics. This combination of functional groups makes the compound an intriguing subject for synthetic modifications and mechanistic studies.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate biological activity through both electronic and steric effects. The fluorine atoms in Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy can influence the compound's interactions with biological targets by altering electron density distribution along the aromatic ring. This property has been exploited in drug design to improve pharmacokinetic profiles, such as increasing lipophilicity or reducing metabolic degradation. Furthermore, the propenyl and propoxy groups contribute to hydrogen bonding capabilities and can be engineered to interact with specific amino acid residues in protein targets.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. Recent studies have demonstrated that fluorinated aromatic compounds can exhibit enhanced activity against resistant bacterial strains by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. The structural features of Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy, particularly the combination of fluorine atoms and polar substituents, suggest that it may possess similar properties. Preliminary computational studies have indicated that this compound could interact with bacterial enzymes involved in cell wall biosynthesis, potentially leading to novel therapeutic strategies against multidrug-resistant pathogens.

Another area where this compound shows promise is in organic electronics. The presence of conjugated systems due to the propenyl group allows for applications in materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Fluorinated aromatic compounds are known for their high charge carrier mobility and thermal stability, which are critical properties for efficient electronic devices. The unique substitution pattern in Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy could lead to materials with tailored electronic properties, making it a valuable building block for next-generation optoelectronic applications.

The synthesis of Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies involving cross-coupling reactions and palladium catalysis have been employed to construct the desired aromatic core while introducing the fluorine and propoxy substituents at specific positions. Recent advances in flow chemistry have also enabled more efficient and scalable production of this compound, which is crucial for both academic research and industrial applications.

Evaluation of the compound's physicochemical properties is essential for understanding its behavior in biological systems. Parameters such as solubility, partition coefficients (logP), and metabolic stability are critical factors that determine its suitability for drug development. Experimental data indicate that Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy exhibits moderate solubility in both aqueous and organic solvents due to the balance between hydrophobic propenyl and propoxy groups. Additionally, computational modeling suggests that it may possess favorable metabolic stability profiles compared to non-fluorinated analogs.

The toxicological profile of this compound is another important consideration before proceeding with further biological evaluations. Preliminary toxicology studies have been conducted to assess acute toxicity and potential hepatotoxicity. While these studies are still ongoing, initial results suggest that Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy exhibits low toxicity at tested doses when administered orally or intravenously. However, more comprehensive studies are needed to fully characterize its safety profile before considering its use in clinical trials.

Future research directions for Benzene, 1,2-difluoro-5-(2-propen-1-yl)-3-propoxy include exploring its potential as an intermediate in synthetic chemistry and evaluating its efficacy in preclinical models relevant to human diseases. Collaborative efforts between synthetic chemists and biologists will be essential to optimize its structure for targeted applications. Additionally, investigating its behavior under various environmental conditions could provide insights into its stability and degradation pathways.

In conclusion, Benzene, 1,2-difluoro-5-(2-propen-1-y l)-3-prop oxy (CAS No. 1443348 -59 - 1) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an attractive candidate for pharmaceutical development, organic electronics, and material science. Continued research into its synthesis, biological activity, and physicochemical properties will likely uncover new applications that could benefit society. As our understanding of fluorinated aromatic compounds grows, compounds like this one will play an increasingly important role in advancing scientific knowledge and technological innovation.